(6S)-6-(1-Hydroxypentyl)oxane-2,4-dione

• CAS No.: 827623-59-6
• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: (6S)-6-[(1S)-1-hydroxypentyl]oxane-2,4-dione
• InChI: InChI=1S/C10H16O4/c1-2-3-4-8(12)9-5-7(11)6-10(13)14-9/h8-9,12H,2-6H2,1H3/t8-,9-/m0/s1
• InChI Key: LMZJGHLGFXUZOF-IUCAKERBSA-N
• Isomeric SMILES: CCCC[C@@H]([C@@H]1CC(=O)CC(=O)O1)O
• Canonical SMILES: CCCCC(C1CC(=O)CC(=O)O1)O

Description

(6S)-6-(1-Hydroxypentyl)oxane-2,4-dione is a chiral cyclic diketone characterized by a six-membered oxane ring with ketone groups at positions 2 and 4. The stereochemistry at the 6-position (S-configuration) and the 1-hydroxypentyl substituent distinguish it from related compounds. The hydroxypentyl group introduces a hydroxyl moiety and a five-carbon aliphatic chain, influencing solubility and reactivity. The molecular formula is inferred as C₁₀H₁₆O₄ (calculated molecular weight: ~200 g/mol).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The following compounds share the oxane-2,4-dione core but differ in substituents and functional groups:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent	Functional Groups	Potential Applications
(6S)-6-(1-Hydroxypentyl)oxane-2,4-dione	Not Available	C₁₀H₁₆O₄	~200	1-Hydroxypentyl	Ketones, hydroxyl	Pharmaceutical intermediates
(6S)-6-(2-Phenylethyl)oxane-2,4-dione	182950-96-5	C₁₃H₁₄O₃	218.25	2-Phenylethyl	Ketones, aromatic ring	Biochemicals, peptide synthesis
Complex glycoside ()	Not Provided	C₂₂H₂₂O₁₃	~502	Chromene-glucuronic acid	Hydroxyls, ketone, carboxylic acid	Antioxidants, detoxification pathways

Substituent-Driven Property Analysis

• Lipophilicity vs. Hydrophilicity : The 2-phenylethyl group in the analog from enhances lipophilicity, favoring membrane permeability, whereas the hydroxypentyl group in the target compound balances moderate hydrophilicity (due to the hydroxyl) with aliphatic flexibility . The glycoside in is highly polar, suited for aqueous environments .
• Reactivity : The hydroxyl group in the target compound enables hydrogen bonding and derivatization (e.g., esterification), while the aromatic ring in the phenylethyl analog may participate in π-π stacking interactions .
• Biological Activity: Hydroxyl and aromatic groups are critical for target interactions.

Data Mining and Structural Insights

Methods from highlight the importance of substructure analysis in predicting biological activity. For example, the oxane-2,4-dione core may confer stability, while substituent variations modulate toxicity or bioavailability .

Research Findings and Inferences

• Solubility : The target compound’s hydroxyl group likely improves aqueous solubility compared to the phenylethyl analog but reduces it relative to the glycoside.
• Synthetic Utility: The hydroxypentyl group offers a site for further modifications, such as coupling with amino acids or sugars, enhancing its utility in drug design.
• Biological Predictions: While direct activity data are unavailable, structural analogs suggest roles in inflammation or metabolic pathways. For instance, cyclic diketones are known protease inhibitors, and hydroxylated chains may interact with lipid-binding proteins.